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Compound of Interest

8-Amino-2-naphthalenesulfonic
Compound Name: o
aci

Cat. No.: B089468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 8-
Amino-2-naphthalenesulfonic acid, also known as 1,7-Cleve's acid. The information is
curated for researchers, scientists, and professionals in drug development, with a focus on
delivering precise, quantitative data and detailed experimental context.

Core Chemical Properties

8-Amino-2-naphthalenesulfonic acid is an aromatic organic compound derived from
naphthalene.[1][2] At room temperature, it typically appears as a white to light tan crystalline
powder.[2] First synthesized in the late 19th century, it has historically been a key intermediate
in the production of azo dyes and pigments due to its ability to impart high color fastness and
water solubility.[1][2] Beyond the dye industry, it has found applications in the synthesis of
certain pharmaceuticals and biological stains.[1][2]

Physicochemical and Structural Data

A summary of the key physicochemical and structural properties of 8-Amino-2-
naphthalenesulfonic acid is presented in the table below.
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Property Value Reference
CAS Number 119-28-8 [3]
Molecular Formula C10H9NOsS [3]
Molecular Weight 223.25 g/mol [3]
White to gray to brown
Appearance (2]
powder/crystal
Melting Point >300 °C (decomposes) [4]

Soluble in 220 parts water;

Solubility very slightly soluble in alcohol [3]
and ether.
pKa pK1: 3.66 (25°C) [4]

Synthesis and Purification

The industrial synthesis of 8-Amino-2-naphthalenesulfonic acid is typically achieved through
the sulfonation of 2-naphthylamine with concentrated sulfuric acid.[2] This electrophilic
substitution reaction is followed by the isolation of the desired 8-amino-2-isomer.[2] Another
preparative route involves the nitration of 2-naphthalenesulfonic acid, followed by reduction of
the nitro group.[5]

Experimental Protocol: Synthesis via Sulfonation of 2-
Naphthylamine (General Procedure)

A detailed, modern experimental protocol for the synthesis of 8-Amino-2-naphthalenesulfonic
acid is not readily available in recent literature. The following is a generalized procedure based
on established chemical principles for the sulfonation of aromatic amines.

Materials:
e 2-Naphthylamine

e Concentrated Sulfuric Acid (98%)
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e Ice

o Water

e Sodium Hydroxide solution (for neutralization)
Procedure:

o Carefully add 2-naphthylamine to an excess of concentrated sulfuric acid, maintaining a low
temperature using an ice bath to control the exothermic reaction.

o Slowly heat the mixture to the desired reaction temperature and maintain for a specified
period to effect sulfonation. The precise temperature and time will influence the isomer
distribution.

 After the reaction is complete, cool the mixture and carefully pour it onto crushed ice to
precipitate the sulfonated product.

« Filter the crude product and wash with cold water.

e The crude product is a mixture of isomers. The separation of the 8-amino-2-
naphthalenesulfonic acid isomer can be achieved by fractional crystallization, often
involving the formation of salts with different solubilities.

Logical Workflow for Synthesis and Purification
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Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of 8-Amino-2-
naphthalenesulfonic acid.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC)

A specific, validated HPLC method for the quantitative analysis of 8-Amino-2-
naphthalenesulfonic acid is not detailed in readily available literature. However, methods for
the separation of related naphthalenesulfonic acid isomers can be adapted. A reverse-phase
HPLC method using a C18 column with a mobile phase of acetonitrile and water, buffered with
an acid such as phosphoric or formic acid, is a common starting point for the analysis of such
compounds.

Proposed HPLC Method Parameters

Caption: A table of proposed starting parameters for the HPLC analysis of 8-Amino-2-
naphthalenesulfonic acid.

Spectral Data

Detailed and verified spectral data (*H NMR, 3C NMR, FT-IR, and UV-Vis) for 8-Amino-2-
naphthalenesulfonic acid are not consistently available in public databases. The data for
structurally similar compounds are often used as a reference.

Note on Spectral Data: The lack of definitive public spectral data for this specific isomer
highlights a gap in the chemical literature. Researchers are advised to acquire their own
analytical data for confirmation of structure and purity.

Biological Activity and Signaling Pathways

Currently, there is no significant information available in the public domain regarding the
biological activity or the involvement of 8-Amino-2-naphthalenesulfonic acid in specific
signaling pathways. Its primary documented use is as a chemical intermediate.[1][2] Further
research would be required to explore any potential pharmacological or biological effects.

Safety and Handling
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8-Amino-2-naphthalenesulfonic acid is classified as a skin irritant.[4] Standard laboratory
safety precautions, including the use of personal protective equipment such as gloves, safety
glasses, and a lab coat, should be observed when handling this compound. It should be stored
in a dry, well-ventilated area.

This guide provides a summary of the currently available technical information on 8-Amino-2-
naphthalenesulfonic acid. The absence of detailed experimental protocols and
comprehensive spectral data in recent literature suggests that this compound, while historically
important, is not a subject of extensive current academic research. Professionals in drug
development should consider this lack of data when evaluating its potential for new
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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